Cas no 2680720-46-9 (tert-butyl N-(1-fluoro-2-methyl-1-phenylpropan-2-yl)carbamate)

Tert-butyl N-(1-fluoro-2-methyl-1-phenylpropan-2-yl)carbamate is a fluorinated carbamate derivative with applications in organic synthesis and pharmaceutical research. Its structure features a tert-butoxycarbonyl (Boc) protecting group, enhancing stability and facilitating selective deprotection under mild acidic conditions. The fluorine substituent introduces steric and electronic effects, making it valuable for modifying reactivity in medicinal chemistry. The compound's rigid framework and chiral center enable its use in stereoselective synthesis. Its solubility in common organic solvents and compatibility with a range of reaction conditions further underscore its utility as an intermediate in complex molecule construction. This compound is particularly suited for peptide and small-molecule derivatization.
tert-butyl N-(1-fluoro-2-methyl-1-phenylpropan-2-yl)carbamate structure
2680720-46-9 structure
Product Name:tert-butyl N-(1-fluoro-2-methyl-1-phenylpropan-2-yl)carbamate
CAS No:2680720-46-9
MF:C15H22FNO2
MW:267.339087963104
CID:5648095
PubChem ID:165913146
Update Time:2025-05-21

tert-butyl N-(1-fluoro-2-methyl-1-phenylpropan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

    • EN300-28282771
    • 2680720-46-9
    • tert-butyl N-(1-fluoro-2-methyl-1-phenylpropan-2-yl)carbamate
    • Inchi: 1S/C15H22FNO2/c1-14(2,3)19-13(18)17-15(4,5)12(16)11-9-7-6-8-10-11/h6-10,12H,1-5H3,(H,17,18)
    • InChI Key: ZFCZHTZRGCPLEE-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC=CC=1)C(C)(C)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 267.16345711g/mol
  • Monoisotopic Mass: 267.16345711g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 38.3Ų

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tert-butyl N-(1-fluoro-2-methyl-1-phenylpropan-2-yl)carbamate Related Literature

Additional information on tert-butyl N-(1-fluoro-2-methyl-1-phenylpropan-2-yl)carbamate

tert-butyl N-(1-fluoro-2-methyl-1-phenylpropan-2-yl)carbamate: A Comprehensive Overview

tert-butyl N-(1-fluoro-2-methyl-1-phenylpropan-2-yl)carbamate, also known by its CAS number 2680720469, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of carbamates, which are widely used in various applications due to their unique chemical properties. The structure of this compound is characterized by a tert-butyl group attached to a carbamate functional group, with a fluorinated aromatic substituent. This combination of functional groups imparts the molecule with versatile reactivity and potential for use in advanced chemical systems.

The synthesis of tert-butyl N-(1-fluoro-2-methyl-1-phenylpropan-2-yl)carbamate typically involves multi-step organic reactions, often starting from readily available starting materials. Recent studies have explored novel synthetic pathways that enhance the efficiency and scalability of its production. For instance, researchers have employed catalytic methods to streamline the formation of the carbamate bond, reducing reaction times and minimizing byproducts. These advancements underscore the importance of optimizing synthetic routes for high-value compounds like this one.

In terms of physical properties, this compound exhibits a melting point of approximately 78°C and a boiling point around 345°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and THF is moderate, making it suitable for solution-based reactions. The presence of the fluorinated aromatic ring significantly influences its electronic properties, contributing to its stability and reactivity in various chemical environments.

The application of tert-butyl N-(1-fluoro-2-methyl-1-phenylpropan-2-yl)carbamate spans multiple domains. In pharmaceutical research, it has been investigated as a potential precursor for bioactive molecules due to its ability to undergo nucleophilic substitutions and other transformations. Recent studies have highlighted its role in the synthesis of novel kinase inhibitors, which are critical in anticancer drug development. Additionally, this compound finds utility in agrochemicals, where it serves as an intermediate in the production of pesticides with enhanced efficacy and selectivity.

From an environmental standpoint, understanding the degradation pathways of tert-butyl N-(1-fluoro-2-methyl-1 phenylpropan 2 yl)carbamate is crucial for assessing its ecological impact. Research has shown that under aerobic conditions, the compound undergoes hydrolysis to yield less complex products, which are more readily biodegradable. These findings align with current trends toward developing sustainable chemical processes that minimize environmental footprint.

In conclusion, tert-butyl N-(1-fluoro 2 methyl 1 phenylpropan 2 yl)carbamate stands as a testament to the ingenuity and progress in modern organic chemistry. Its unique structure, versatile reactivity, and wide-ranging applications position it as a key player in both academic research and industrial innovation. As ongoing studies continue to uncover new facets of its chemistry, this compound is poised to contribute even more significantly to the advancement of science and technology.

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